4-(3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl)-1-(3,5-dimethylphenyl)-1H-1,2,3-triazol-5-amine

• IUPAC Name: 5-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-3-(3,5-dimethylphenyl)triazol-4-amine
• InChI: InChI=1S/C18H15BrN6O/c1-10-7-11(2)9-14(8-10)25-16(20)15(22-24-25)18-21-17(23-26-18)12-3-5-13(19)6-4-12/h3-9H,20H2,1-2H3
• InChI Key: JKESEHWVQQQKQA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C(=C(N=N2)C3=NC(=NO3)C4=CC=C(C=C4)Br)N)C
• Molecular Formula: C18H15BrN6O
• Molecular Weight: 411.3 g/mol

Description

4-(3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl)-1-(3,5-dimethylphenyl)-1H-1,2,3-triazol-5-amine is a useful research compound. Its molecular formula is C18H15BrN6O and its molecular weight is 411.263. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

Research has demonstrated the antimicrobial potential of compounds that incorporate elements of the 1,2,4-triazole, 1,3,4-oxadiazole, and related heterocyclic frameworks, similar to the chemical structure of interest. These studies have synthesized various derivatives and evaluated their antimicrobial efficacy against a range of bacterial and fungal species.

• Synthesis and Antimicrobial Evaluation : Kaneria et al. (2016) synthesized a series of compounds involving 1,2,4-triazole derivatives and assessed their antimicrobial activities, highlighting the potential of such compounds in developing new antimicrobial agents (Kaneria et al., 2016). Similar studies by Bektaş et al. (2007) and Hu et al. (2005) have also synthesized novel triazole and oxadiazole derivatives, evaluating their antimicrobial activities and finding promising results against various microorganisms (Bektaş et al., 2007); (Hu et al., 2005).

Material Science and Energetic Materials

The research extends into the synthesis and application of heterocyclic compounds in material science, particularly in the development of energetic materials.

• Energetic Materials Synthesis : Cao et al. (2020) synthesized derivatives of 1,2,4-oxadiazole and 1,2,3-triazole, exploring their application as energetic materials. Their findings suggest potential uses in the formulation of explosives and propellants due to the high heat of detonation and good detonation performance of these compounds (Cao et al., 2020).

Photoinduced Molecular Rearrangements

Investigations into the photochemistry of related compounds reveal interesting behaviors that could be harnessed in the development of novel materials or in photodynamic therapy.

• Photochemistry of Oxadiazoles : Buscemi et al. (1996) explored the photochemical properties of 1,2,4-oxadiazoles, discovering pathways for molecular rearrangements that could have implications for designing light-responsive materials (Buscemi et al., 1996).